2-({[5-(3-Methoxyphenyl)-2-furyl]methyl}amino)-1-phenylethanol

• Molecular Formula: C20H21NO3
• Molecular Weight: 323.4 g/mol
• IUPAC Name: 2-[[5-(3-methoxyphenyl)furan-2-yl]methylamino]-1-phenylethanol
• InChI: InChI=1S/C20H21NO3/c1-23-17-9-5-8-16(12-17)20-11-10-18(24-20)13-21-14-19(22)15-6-3-2-4-7-15/h2-12,19,21-22H,13-14H2,1H3
• InChI Key: NGZWKWHCXZBCJL-UHFFFAOYSA-N
• SMILES: COC1=CC=CC(=C1)C2=CC=C(O2)CNCC(C3=CC=CC=C3)O

Description

2-({[5-(3-Methoxyphenyl)-2-furyl]methyl}amino)-1-phenylethanol, commonly known as Furfenorex, is a psychoactive drug that belongs to the amphetamine class of compounds. Furfenorex was first synthesized in the 1960s and was used as an appetite suppressant. However, due to its high potential for abuse and addiction, Furfenorex is now a controlled substance in many countries. Despite its controversial history, Furfenorex has been the subject of extensive scientific research, which has shed light on its synthesis, mechanism of action, and potential applications.

Mechanism of Action

Furfenorex works by increasing the levels of dopamine, norepinephrine, and serotonin in the brain. These neurotransmitters are responsible for regulating mood, appetite, and attention. By increasing their levels, Furfenorex can enhance cognitive function and reduce appetite.
Biochemical and Physiological Effects:
Furfenorex has several biochemical and physiological effects on the body. Studies have shown that Furfenorex can increase heart rate, blood pressure, and body temperature. Furfenorex can also cause the release of glucose from the liver, which can lead to hyperglycemia. Additionally, Furfenorex can cause the release of stress hormones such as cortisol and adrenaline.

Advantages and Limitations for Lab Experiments

Furfenorex has several advantages and limitations for lab experiments. One advantage is that it can be used to study the effects of stimulants on the brain and behavior. Furfenorex can also be used to study the effects of appetite suppressants on food intake and body weight. However, a major limitation of Furfenorex is its potential for abuse and addiction. This makes it difficult to use in long-term studies and in human subjects.

Future Directions

There are several future directions for the study of Furfenorex. One direction is to investigate its potential as a treatment for ADHD. Another direction is to study its effects on cognitive function in healthy individuals. Additionally, more research is needed to understand the long-term effects of Furfenorex on the brain and behavior. Finally, studies are needed to develop safer and more effective alternatives to Furfenorex for the treatment of obesity and other conditions.

Synthesis Methods

Furfenorex can be synthesized using a multistep process that involves the reaction of 2-phenylethanol with furfural and 3-methoxybenzylamine. The resulting product is then purified using various chromatographic techniques to obtain pure Furfenorex. The synthesis of Furfenorex is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

Furfenorex has been the subject of extensive scientific research due to its potential as a psychoactive drug. Studies have shown that Furfenorex has stimulant effects and can increase alertness and concentration. Furfenorex has also been shown to have appetite suppressant properties, which makes it a potential treatment for obesity. Additionally, Furfenorex has been studied for its potential as a treatment for attention deficit hyperactivity disorder (ADHD).